(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine

• CAS RN: 1211476-71-9
• Molecular Formula: C8H21N3
• Molecular Weight: 159.3

Description

2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine, also known as 2-ADME, is an organic compound with a wide range of uses in scientific research and laboratory experiments. It is a tertiary amine that contains two amine groups, a dimethylamine group and an ethylamine group attached to a central carbon atom. 2-ADME is a versatile compound and has been used in a variety of applications, including synthesis, drug development, and biochemistry.

Scientific Research Applications

(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine has a wide range of applications in scientific research. It is often used as a building block for the synthesis of other compounds, such as peptides and other organic molecules. (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine is also used in drug development, as it can be used to modify the properties of existing drugs or to create new drugs. Additionally, (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine is used in biochemistry to study the structure and function of proteins and other biological molecules.

Mechanism of Action

(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine is a tertiary amine, meaning that it has three nitrogen atoms attached to a central carbon atom. The three nitrogen atoms are capable of forming hydrogen bonds with other molecules, which allows the compound to interact with other molecules in a variety of ways. Additionally, the two amine groups can form hydrogen bonds with the hydrogen atoms on other molecules, allowing the molecule to bind to other molecules and form complexes.
Biochemical and Physiological Effects
(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine is a versatile compound and can have a variety of effects on biochemical and physiological processes. It has been shown to interact with proteins and other biological molecules, which can lead to changes in the structure and function of these molecules. Additionally, (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine has been shown to interact with hormones and neurotransmitters, which can lead to changes in the levels of these molecules in the body.

Advantages and Limitations for Lab Experiments

(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine has a number of advantages for laboratory experiments. It is a relatively simple compound to synthesize, and its versatility makes it useful for a variety of applications. Additionally, its ability to form hydrogen bonds with other molecules makes it useful for studying the structure and function of proteins and other biological molecules. However, (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine is also limited in its applications due to its toxicity. It is important to use caution when handling (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine, as it can cause irritation to the skin and eyes and can be toxic if ingested.

Future Directions

(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine is a versatile compound with a wide range of applications in scientific research and laboratory experiments. In the future, it is likely that (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine will continue to be used in drug development and biochemistry, as it has the potential to be used to modify existing drugs or to create new drugs. Additionally, it is likely that (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine will continue to be used in the study of proteins and other biological molecules, as its ability to form hydrogen bonds makes it useful for studying the structure and function of these molecules. Finally, it is likely that (2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine will continue to be used as a building block for the synthesis of other compounds, such as peptides and other organic molecules.

Synthesis Methods

(2-aminoethyl)[2-(dimethylamino)ethyl]ethylamine can be synthesized using a variety of methods, including the Williamson ether synthesis, the Mitsunobu reaction, and the reductive amination of aldehydes. The most common method is the Williamson ether synthesis, which involves the reaction of a tertiary amine with an alkyl halide. This method is relatively simple and can be performed in a few steps. The Mitsunobu reaction involves the reaction of a tertiary amine with an alcohol and a phosphine, and is often used when the desired product is not easily accessible. The reductive amination of aldehydes is a more complex process and involves the reduction of an aldehyde to an alcohol and the subsequent reaction of the alcohol with a tertiary amine.